Cas no 380349-14-4 (2-chloro-N-{3-methyl(phenyl)sulfamoylphenyl}acetamide)

• Product Name: 2-chloro-N-{3-methyl(phenyl)sulfamoylphenyl}acetamide
• CAS No: 380349-14-4
• MF: C₁₅H₁₅ClN₂O₃S
• MW: 338.809201478958
• CID: 843440
• PubChem ID: 3688336
• Update Time: 2025-06-08

2-chloro-N-{3-methyl(phenyl)sulfamoylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-[3-(METHYL-PHENYL-SULFAMOYL)-PHENYL]-ACETAMIDE
• 2-chloro-N-{3-methyl(phenyl)sulfamoylphenyl}acetamide
• J-509121
• 2-chloro-N-{3-[methyl(phenyl)sulfamoyl]phenyl}acetamide
• 2-chloro-N-[3-[methyl(phenyl)sulfamoyl]phenyl]acetamide
• 2-Chloro-N-(3-(N-methyl-N-phenylsulfamoyl)phenyl)acetamide
• 380349-14-4
• EN300-01727
• AKOS000115122
• Z56823060
• ZINC03885253
• G38208
• CS-0218688

• MDL： MFCD03150313
• Inchi： 1S/C15H15ClN2O3S/c1-18(13-7-3-2-4-8-13)22(20,21)14-9-5-6-12(10-14)17-15(19)11-16/h2-10H,11H2,1H3,(H,17,19)
• InChI Key： SZWHNNIMDJTBKV-UHFFFAOYSA-N
• SMILES： ClCC(NC1=CC=CC(=C1)S(N(C)C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 338.0491912g/mol
• Monoisotopic Mass: 338.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-chloro-N-{3-methyl(phenyl)sulfamoylphenyl}acetamide

Professional Introduction to Compound with CAS No. 380349-14-4 and Product Name: 2-chloro-N-{3-methyl(phenyl)sulfamoylphenyl}acetamide

The compound with the CAS number 380349-14-4 and the product name 2-chloro-N-{3-methyl(phenyl)sulfamoylphenyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure, characterized by a chloro-substituted acetamide core linked to a sulfamoylphenyl group, positions it as a promising candidate for further investigation in drug discovery and development.

At the heart of this compound's appeal lies its sophisticated molecular architecture. The presence of a chloro group on the acetamide moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Simultaneously, the 3-methyl(phenyl)sulfamoylphenyl moiety introduces a bulky, electron-withdrawing group that can influence both the electronic and steric properties of the molecule. This balance of functional groups makes it an intriguing subject for exploring new pharmacophores and therapeutic targets.

Recent research in medicinal chemistry has highlighted the importance of sulfamoyl derivatives in developing novel therapeutic agents. Sulfamoyl groups are known for their ability to modulate enzyme activity and interact with biological targets, making them integral to many drugs on the market today. The 2-chloro-N-{3-methyl(phenyl)sulfamoylphenyl}acetamide compound leverages these properties, offering a versatile scaffold for further chemical modifications and biological evaluations.

In particular, the acetamide functional group plays a crucial role in determining the compound's solubility, bioavailability, and metabolic stability. By incorporating this group into the molecular framework, researchers can fine-tune the compound's pharmacokinetic profile, enhancing its potential as a lead compound for drug development. Additionally, the methyl(phenyl)sulfamoylphenyl moiety contributes to the compound's overall lipophilicity, which is critical for membrane permeability and target binding affinity.

The synthesis of 2-chloro-N-{3-methyl(phenyl)sulfamoylphenyl}acetamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate its feasibility for large-scale production if needed.

From a biological perspective, 2-chloro-N-{3-methyl(phenyl)sulfamoylphenyl}acetamide has shown promise in preliminary screenings as a potential modulator of various biological pathways. Its structural features suggest interactions with enzymes and receptors involved in inflammation, pain signaling, and metabolic disorders. For instance, sulfamoyl derivatives have been explored for their anti-inflammatory properties by inhibiting key enzymes such as COX-2 and LOX. The chloro-substituted acetamide moiety may further enhance these effects by improving binding affinity to target proteins.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-chloro-N-{3-methyl(phenyl)sulfamoylphenyl}acetamide with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have identified potential binding pockets on target proteins where this compound could exert its effects. These virtual screening approaches have significantly accelerated the drug discovery process by prioritizing promising candidates based on their predicted interactions.

The pharmaceutical industry continues to invest heavily in developing innovative therapies for unmet medical needs. Compounds like 2-chloro-N-{3-methyl(phenyl)sulfamoylphenyl}acetamide represent a cornerstone of this effort, providing chemists with a rich palette of structural motifs to explore. By understanding how different functional groups influence biological activity, researchers can design molecules that are both potent and selective.

In conclusion,2-chloro-N-{3-methyl(phenyl)sulfamoylphenyl}acetamide is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration in drug discovery programs aimed at treating various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics.